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Introduction
Niobium (Nb), atomic number 41, is a lustrous, grey, ductile transition metal that resides in

Group 5 of the periodic table.[1][2] Initially discovered in 1801 by Charles Hatchett and named

Columbium, it was officially named Niobium by the International Union of Pure and Applied

Chemistry (IUPAC) in 1949, a name derived from Niobe, the daughter of the Greek

mythological king Tantalus, due to its strong chemical similarity to Tantalum.[3][4] This guide

provides an in-depth exploration of the core elemental properties and atomic structure of

niobium, offering field-proven insights for professionals in research and development.

Atomic Structure and Properties
The unique characteristics of niobium at the macroscopic level are a direct consequence of its

atomic structure. Understanding its electron configuration, nuclear composition, and crystalline

arrangement is fundamental to appreciating its utility in various high-tech applications.
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Electron Configuration
Niobium possesses an anomalous electron configuration for a Group 5 element. Its

configuration is [Kr] 4d⁴ 5s¹, rather than the expected [Kr] 4d³ 5s².[5][6] This deviation, where

one electron occupies the 5s orbital while four are in the 4d orbital, is a consequence of the

small energy difference between the 4d and 5s orbitals. This configuration significantly

influences its chemical behavior, contributing to its multiple oxidation states, with +5 being the

most common.[5]

Electron Shell Structure: 2, 8, 18, 12, 1[5][7]

Isotopes
Naturally occurring niobium is composed of a single stable isotope, ⁹³Nb.[8][9] In addition to

this stable isotope, there are several known radioisotopes. The most stable of these is ⁹²Nb,

with a half-life of 34.7 million years.[9][10] Other notable radioisotopes include ⁹⁴Nb (half-life of

20,400 years) and ⁹¹Nb (half-life of 680 years).[9][11]

Crystal Structure
At room temperature, niobium crystallizes in a body-centered cubic (BCC) lattice structure.[1]

[12] This atomic arrangement, where atoms are located at the corners of a cube with one atom

in the center, is a key factor in its ductility and other mechanical properties.
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Caption: Body-centered cubic (BCC) crystal structure of Niobium.

Physical Properties
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Niobium is classified as a refractory metal, a group known for their very high resistance to heat

and wear.[8] Its physical properties make it a valuable component in a wide range of

demanding applications.

Property Value

Atomic Weight 92.90638 g/mol [4]

Density 8.57 g/cm³[3][5]

Melting Point 2477 °C (2750 K)[4][5]

Boiling Point 4744 °C (5017 K)[4][5]

Crystal Structure Body-Centered Cubic (BCC)[1][13]

Thermal Conductivity 53.7 W/(m·K) at 300 K[4]

Electrical Resistivity 152 nΩ·m at 0 °C[4][14]

Magnetic Type Paramagnetic[1][13]

One of the most notable physical properties of niobium is its superconductivity at cryogenic

temperatures.[5][8] It is a Type II superconductor, meaning it remains superconducting even in

the presence of strong magnetic fields.[5] This characteristic is critical for its use in

superconducting magnets for applications such as MRI scanners and particle accelerators.[4]

Chemical Properties and Reactivity
Niobium's chemical behavior is largely dictated by the formation of a passive oxide layer on its

surface, which renders it highly resistant to corrosion.[8][15]

Reactivity with Air: At room temperature, niobium is relatively unreactive in air due to this

protective oxide film.[16] When exposed to air for extended periods, it can develop a bluish

tinge.[5] However, it begins to oxidize more rapidly at temperatures above 200 °C.[8]

Reactivity with Acids: Niobium is resistant to many acids at room temperature.[16][17] It is,

however, attacked by hot, concentrated acids.[17][18]
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Reactivity with Halogens and Other Elements: At elevated temperatures, niobium will react

with halogens, carbon, nitrogen, and sulfur.[17]

Oxidation States: Niobium can exhibit several oxidation states, with +5 and +3 being the

most common.[5]

The chemical similarity between niobium and tantalum is pronounced, a consequence of their

adjacent positions in the periodic table and the lanthanide contraction.[2][5]

Conclusion
The unique combination of a high melting point, corrosion resistance, and superconductivity, all

rooted in its fundamental atomic structure and elemental properties, establishes niobium as a

critical material in numerous advanced scientific and industrial fields. From strengthening steel

alloys in minute quantities to forming the core of powerful superconducting magnets, its

versatility continues to drive innovation.[3][4] A thorough understanding of its core properties is

therefore essential for researchers and scientists seeking to leverage this remarkable element

in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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